N-(2-hydroxy-3,4-dimethoxybenzyl)-piperazine

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 2,3-dimethoxy-6-(piperazin-1-ylmethyl)phenol
• InChI: InChI=1S/C13H20N2O3/c1-17-11-4-3-10(12(16)13(11)18-2)9-15-7-5-14-6-8-15/h3-4,14,16H,5-9H2,1-2H3
• InChI Key: YTTUZRPTSWBBDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCNCC2)O)OC

Description

N-(2-hydroxy-3,4-dimethoxybenzyl)-piperazine is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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##STR7## 6.8 g (0.02 mol) of N-benzyl-N'-(2-hydroxy-3,4-dimethoxy-benzyl)-piperazine are dissolved in 200 ml of ethanol at 60° C. 1.1 g of 5% palladium on carbon are added thereto and the whole is hydrogenated under a pressure of 5,500 hPa, after which the alcoholic solution is filtered and the solvent is distilled off. The oil obtained is chromatographed on 150 g of silica. A first elution with dichloromethane removes the lower polarity impurities from the mixture. The silica is then washed with a CH2C2 /CH3OH mixture (90/10). 3.78 g of N-(2-hydroxy-3,4-dimethoxybenzyl)-piperazine are obtained (60% yield), and the compound is then converted into its dihydrochloride (m.p. >190° C.) by adding twice the stoichiometric amount of HCl.